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Compound of Interest

Compound Name: 2-Ethyl-2-methyloxirane

Cat. No.: B1606345 Get Quote

Essential Safety and Handling Guide for 2-Ethyl-2-
methyloxirane
This guide provides critical safety protocols and logistical information for the handling and

disposal of 2-Ethyl-2-methyloxirane, tailored for research and development professionals.

Adherence to these procedures is essential for ensuring laboratory safety.

Hazard Summary
2-Ethyl-2-methyloxirane is a hazardous chemical that requires careful handling. According to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, its

primary hazards are:

Highly Flammable Liquid and Vapor: Poses a significant fire risk.

Skin Irritation: Causes skin irritation upon contact.

Serious Eye Irritation: Can cause serious damage to the eyes.

Respiratory Irritation: May cause irritation to the respiratory tract.

Chemical and Physical Properties
A summary of key quantitative data for 2-Ethyl-2-methyloxirane is provided below for easy

reference.
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Property Value Source

Molecular Formula C₅H₁₀O

Molecular Weight 86.13 g/mol

Boiling Point 75.1 °C at 760 mmHg [1]

Flash Point -12 °C [1]

Density 0.858 g/cm³ [1]

Operational and Disposal Plan
This section provides a step-by-step guide for the safe handling and disposal of 2-Ethyl-2-
methyloxirane.

Personal Protective Equipment (PPE)
The correct selection and use of PPE are the most critical steps in preventing exposure. The

type of protective equipment must be selected based on the concentration and amount of the

dangerous substance at the specific workplace.[2]
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Protection Type Specification Rationale & Best Practices

Eye/Face Protection
Chemical safety goggles and a

face shield.

Use equipment tested and

approved under government

standards like NIOSH (US) or

EN 166 (EU).[2][3]

Hand Protection Nitrile rubber gloves.

Handle with gloves inspected

prior to use. A minimum layer

thickness of 0.4 mm and a

breakthrough time of 120

minutes is a good practice for

similar chemicals.[2] Use

proper glove removal

technique to avoid skin

contact.[4]

Body Protection

Flame-retardant lab coat or a

complete chemical-resistant

suit.

A complete suit protecting

against chemicals should be

worn, especially when

handling larger quantities.[2]

Respiratory Protection

Use in a well-ventilated area.

An air-purifying respirator is

required if vapors are

generated or ventilation is

inadequate.

The primary control measure is

to handle this chemical within

a certified chemical fume hood.

[4]

Step-by-Step Handling Protocol
a. Preparation:

Review SDS: Thoroughly read and understand the Safety Data Sheet (SDS) for 2-Ethyl-2-
methyloxirane before starting any work.

Work Area Setup: Always handle this chemical in a well-ventilated area, preferably inside a

chemical fume hood.[4] Ensure a safety shower and eyewash station are readily accessible.
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Eliminate Ignition Sources: This compound is highly flammable. Remove all potential ignition

sources, including open flames, hot surfaces, and sparks.[4][5] Use only non-sparking tools

and explosion-proof electrical equipment.[5][6]

Grounding: Ground and bond containers when transferring material to prevent static

discharge.[4][5]

Don PPE: Put on all required personal protective equipment as specified in the table above.

b. Handling:

Avoid Contact: Prevent direct contact with skin and eyes and avoid inhaling vapors.[4][5]

Container Management: Keep the container tightly closed when not in use to prevent the

release of flammable vapors.[4][5]

c. In Case of a Spill:

Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but shut off any ignition sources.[6]

Containment: Wearing full PPE, cover the spill with an inert, non-combustible absorbent

material such as clay, sand, or vermiculite.[2][6]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, closed, and clearly labeled container for disposal.[2][3]

First Aid Measures
Immediate action is crucial in case of exposure.

Eye Contact: Immediately flush with large amounts of water for at least 15 minutes, ensuring

eyelids are held open.[2] Get immediate medical attention.[2][6]

Skin Contact: Take off all contaminated clothing immediately.[6] Wash the affected skin with

plenty of soap and water.[2] If skin irritation occurs, seek medical advice.[6]
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Inhalation: Move the person to fresh air. If breathing is difficult, qualified personnel should

administer oxygen. Seek medical attention immediately.[2][6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.[2] Seek immediate medical attention.[2]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and ensure compliance

with regulations.

Waste Collection: All waste, including unused product and contaminated absorbent

materials, must be collected in suitable, closed, and clearly labeled containers.[3][7]

Professional Disposal: Contact a licensed professional waste disposal service to dispose of

the material.[3]

Regulatory Compliance: All disposal practices must be in strict compliance with federal,

state, and local laws and regulations.[2] Do not allow the material to enter sewers or

waterways.[2]

Workflow Visualization
The following diagram illustrates the logical workflow for safely handling 2-Ethyl-2-
methyloxirane.
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1. Preparation Phase

2. Handling Phase

3. Disposal Phase

Start: Review SDS

Don Required PPE
(Goggles, Face Shield, Gloves, Coat)

Work Area Check:
- Fume Hood Operational

- Eyewash/Shower Accessible

Eliminate Ignition Sources
(Flames, Sparks, Hot Surfaces)

Perform Chemical Handling
- Avoid contact and inhalation

- Keep container closed

Spill Occurs?

Execute Spill Response:
- Evacuate & Ventilate

- Absorb with inert material
- Collect for disposal

Yes

Collect Waste in
Sealed & Labeled Container

No

Arrange for Licensed
Professional Disposal

End of Process

Click to download full resolution via product page

Caption: Workflow for handling 2-Ethyl-2-methyloxirane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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